Therapeutic drug monitoring (TDM) of methotrexate (MTX), an anticancer drug, is critical since MTX therapy can lead to severe adverse effects if not monitored to ensure clearance. Discriminating and quantifying MTX among its metabolites is challenging, time consuming, and not universally available. Therefore, we propose a surface-enhanced Raman scattering (SERS) based method as a rapid and easy-to-use alternative to complex standard methods. We implemented a solid phase extraction (SPE) process in a syringe filter holder (μ-SPE-SFH), suitable for the extraction of MTX and compatible with nanopillar assisted separation (NPAS) and SERS-based detection. All of the parameters related to the extraction, desorption, and NPAS procedure were investigated and optimized. The SERS spectra from maps were analyzed with partial least squares as regression (PLSR) and as a discrimination analysis (PLS-DA) to enable, for the first time with SERS, the identification and quantification of MTX in the presence of its metabolites (7-hydroxy-methotrexate (7-OH MTX) and 2,4-diamino-N(10)-methylpteroic acid (DAMPA)). PLSR facilitated MTX quantification in patient samples in the presence of drugs that could be co-administered during MTX therapy. We found the detection limit to be 0.15 μM while the limit of quantification was 0.55 μM. In addition, for the PLSR, the accuracy, precision, analytical sensitivity, and inverse of analytical sensitivity were 0.66 μM, 0.5 μM, 10.5 μM−1, and 0.1 μM respectively. Furthermore, when quantifying MTX from patient samples, we found a good agreement between calculated MTX concentration with the developed method and reference assay, showing the potential of the sensor in clinical application.

Parallelized and automated screening systems are widely used in process development and optimization in bioelectrochemical applications. This includes the rapid testing and measuring of electrochemical potentials, electrical current densities, mediators, buffers, and biocatalysts. While different methods for screening electroactive organisms have been developed and evaluated in recent studies, there is no parallel device available so far, that can imitate a gas-fed and mediator-based bioelectrochemical system. Here we propose a device that is based on common 3.5 mL cuvettes as reaction vessels that implement commercially available screen-printed electrodes. In combination with a photometer fitted with an autosampler, the device measures the cell density as well as the mediator redox state online. The design enables cultivation times up to 120 h in 8 parallel e-Cuvettes and was validated by cultivating the well-characterized electroactive strain Pseudomonas putida KT2440 with 1 mM K3[Fe(CN)6] as redox mediator. With this setup, high current densities up to 113.42 ± 22.09 μA cm−2 were obtained. Via e-Cuvettes, setup times can be shortened from days to hours in comparison to established bioelectrochemical reactor systems, while maintaining sufficient liquid volume to allow for sampling of the culture broth.

Use of large numbers of antibacterial drugs leads to increased pollution of the environment, especially water resources. Therefore, it is important to devise methods for the rapid detection and determination of antibiotics in aqueous solutions. We describe a microbial sensor system that is based on a resonator with a lateral electric field and is intended for the rapid detection and determination of kanamycin in aqueous solutions. Kanamycin was selectively determined in a solution with a conductivity of 1300 μS/cm. The lower detection limit was 0.5 μg/mL, and the analysis time was less than 5 min. The change in the electric impedance modulus of the sensor after kanamycin action on the bacteria served as an analytical signal. This sensor system is promising, because it can be used repeatedly and does not require immobilization of the analysis components on the sensor surface.

Magnetoresistance-based biosensors utilize changes in electrical resistance upon varying magnetic fields to measure biological molecules or events involved with magnetic tags. However, electrical resistance fluctuates with temperature. To decouple unwanted temperature-dependent signals from the signal of interest, various methods have been proposed to correct signals from magnetoresistance-based biosensors. Yet, there is still a need for a temperature correction method capable of instantaneously correcting signals from all sensors in an array, as multiple biomarkers need to be detected simultaneously with a group of sensors in a central laboratory or point-of-care setting. Here we report a giant magnetoresistive biosensor system that enables real-time temperature correction for individual sensors using temperature correction coefficients obtained through a temperature sweep generated by an integrated temperature modulator. The algorithm with individual temperature correction coefficients obviously outperformed that using the average temperature correction coefficient. Further, temperature regulation did not eliminate temperature-dependent signals completely. To demonstrate that the method can be used in biomedical applications where large temperature variations are involved, binding kinetics experiments and melting curve analysis were conducted with the temperature correction method. The method successfully removed all temperature-dependent artifacts and thus produced more precise kinetic parameters and melting temperatures of DNA hybrids.

Biofilm contamination is a widespread issue that can occur anywhere when organisms attach to surfaces in the presence of water. In industrial environments, formation of biofilms can lead to component failure, material degradation, and biofouling or spoilage, which collectively come with significant economic costs. Microfabricated electrochemical impedance spectroscopy (EIS) sensors have emerged as a promising tool for monitoring biofilm as EIS sensors capture information about biofilm growth autonomously in real-time; however, sensors suffer from drift, and the technique lacks temporal interpretation of dynamic biofilm processes. In this work, microfabricated sensors featuring gold micro-interdigitated electrodes (μIDEs) were modified with an electrically conductive polymer layer resulting in EIS measurement variability that was significantly reduced compared to unmodified sensors, and enabled highly stable, time-resolved EIS measurements. EIS characterization of Pseudomonas aeruginosa biofilm in parallel with high-resolution confocal laser scanning microscopy (CLSM) was performed using a novel 3D-printed flow cell system, resulting in distinct changes to EIS data corresponding with consistent biofilm growth. We have shown that EIS microsensors can detect four stages of biofilm: (i) initial biofilm attachment to the sensor substrate, (ii) early-stage irreversible biofilm proliferation characterized by sparse biofilm coverage, (iii) mature biofilm detection characterized by uniform biofilm coverage, and (iv) changes due to detachment and regrowth of biofilm.

In this paper, we propose a SOI FinFET device based photoreceptor for silicon retina to reduce power consumption. Nowadays, in the field of neuromorphic engineering the main aim of the researcher is to implement a biological nervous system based on silicon devices. Major performance metrics which influence the design of neuromorphic circuits along with biological plausibility are compactness, low power consumption, scalability and computational complexity. Moreover, to process the information biologically billions of neurons consume only a few watts of power. However, present design of silicon photoreceptor consumes power much larger than actual biological photoreceptor. Hence to achieve low power consumption we are using nanometer SOI FinFET device technology. In this paper, output of the outer retinal cell, namely photoreceptors, is reconstructed and verified with the help of developed ionic current based mathematical model of the retina. The model contains non-linear differential equations based on the fundamental framework of the Hodgkin-Huxley model. In order to closely match the biological response, the selection of parameters of membrane voltage and other membrane dependencies through compartments are done using MATLAB simulation. After mathematical verification, the biological behavior of photoreceptor cell of retinal system is mimicked through circuit using 180 nm Metal Oxide Semiconductor Field Effect Transistor (MOSFET) and 32 nm Silicon on Insulator Fin Field Effect Transistor (SOI FinFET) device. It is observed that SOI FinFET based photoreceptor for silicon retina circuit consumes less power in picowatts matching the power consumption of biological retinal system, as compared with MOSFET based circuits.

Monitoring the presence of viruses and bacteria in environmental reservoirs such as wastewater, lake water etc. is a very useful tool for early detection and controlling the spread of diseases, while also helping estimate the severity of infections at a community level. While several DNA sensors have been demonstrated for nucleic acid sensing for a variety of applications, most such demonstrations require sophisticated instrumentation or assays that need to be controllably performed in a well-equipped laboratory. In this work, we demonstrate a low-cost, portable device to detect DNA in wastewater and lake water, based on the color change in samples due to the intercalation of DNA with methylene blue (MB) dye. The optical sensor consists of a phase-sensitive detection circuit constructed with low-cost semiconductor ICs, red LED, and a silicon PIN photodiode. The phase-sensitive detection circuit has a resolution of 68μV, and the sensor has a limit of detection of 25.68 nM for DNA sensing. The utility of this sensor is demonstrated through the detection of bacteria (E. coli) and viruses (bacteriophage phi6) from wastewater and lake-water samples, respectively.

The electrochemical multiplexed sensing has been gaining attention since this approach allows one to merge several sensing areas into a single compact chip. Here, we show several routes for the successful wafer scale microfabrication of a multiplexed silicon chip consisting of six ultramicro single gold (Au) bands (1 × 45 μm) as sensing electrodes. We have also developed a simple, low cost method to increase the roughness of the ultramicro sensing electrode surfaces (the roughness factor –RMS– increased from 1.6 to 2.3 nm) with high reproducibility via an electrochemical potassium hydroxide treatment. We show the application the fabricated ultramicro sensing surface via hydrogen bubble template to achieve copper foam (CuFoam) depositions. The resulting CuFoam microarchitectures were used to demonstrate a multi-purpose multiplexed platform, which was capable of catalysing glucose from serum samples and from river water to determine the chemical oxygen demand (COD). We also show the impact of the CuFoam as reference electrode to improve the electroanalytical performance of the device. The resulting sensing platform showed a superior sensitivity of 121 mA/mM cm2 and a wide linear range, 0.05 mM–22.15 mM. Herein, we clearly demonstrate the intimate link between microfabrication and engineering micro-interfaces for high performance sensing tools in fields of chemical and biological applications.

The demand for increasingly advanced bioelectronic devices with smart functions, long-term stability, and the ability to operate outdoors for extended periods of time has been growing rapidly in modern society. In addition, excellent flexibility, biocompatibility, lightweight design, sustainability, biodegradability and environmental friendliness are equally important considerations when choosing mobile electronics. To meet these requirements, flexible bioelectronic devices need to be equipped with efficient portable tasks. However, most of these devices are currently manufactured using plastic substrates/supports, which is not environmentally sustainable. This review is focused on research attempts to shift biodegradable polymeric materials toward flexible and sustainable components. We present recent scientific achievements in the strategies to obtain eco-friendly polymers for flexible substrates/support to fabrication of bioelectronic devices. We summarize the introduction of biodegradable polymers and techniques to fabrication of portable bioelectronic devices as components to provide flexible and sustainable substrates/support. Lastly, we summarized the few applications reported on biodegradable polymeric films toward flexible bioelectronic devices and commented on the challenges and future prospects for unexplored sensing and biosensing.

Color visualization is one of the fundamental aspects in advancing many scientific fields. For example, monitoring color change has been used to identify abnormalities in health, environmental, water, agricultural, and food quality. Human color vision is subjective, and objective colorimetric analysis is essential to prevent incorrect deductions. ImageJ program is commonly used to process color images. Although versatile, ImageJ is neither designed nor optimized for color extraction and analysis. As such, the color extraction process is slow and the user interface is not intuitive. To streamline this process, we designed Trigit (http://trigit.com.au) as a free, rapid, and user-friendly web app to quantify color signals from images. The estimated analysis time is ∼1.5 min for new users and <20 s for experienced users, independent of the color space (CIELAB, HSV, CMYK, RGB, HEX). Compared to ImageJ, Trigit is 4–9 times and 10–15 times faster in extracting RGB and non-RGB color values, respectively, in a format that can be easily exported to a Microsoft Excel program. Trigit can be pre-downloaded into portable drives to enable use without internet access. Trigit can also be accessed from smartphones for on-site color extraction. We believe that Trigit's intuitive and rapid color extraction capability could accelerate the advancement of colorimetric technologies by alleviating the unnecessary time spent during color extraction.